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Compound of Interest

Compound Name: CGP46381

Cat. No.: B1668510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
CGP46381 is a potent and selective antagonist of the GABA-B receptor, a key G-protein

coupled receptor involved in mediating slow and prolonged inhibitory neurotransmission in the

central nervous system. Despite its utility as a research tool, its commercial availability is

currently limited, with major suppliers having discontinued the product. This guide provides a

comprehensive overview of its technical specifications, biological action, and experimental

applications.

Commercial Availability
Formerly available from major suppliers such as Tocris Bioscience (Catalog #1247) and R&D

Systems, CGP46381 has been widely discontinued.[1] However, it may still be available for

research purposes through smaller chemical suppliers. Researchers should inquire with

companies such as APExBIO and Santa Cruz Biotechnology regarding its current stock and

availability.

Technical Data
A summary of the key quantitative data for CGP46381 is presented below.
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Property Value Source

Molecular Weight 219.26 g/mol [1]

Molecular Formula C₁₀H₂₂NO₂P [1]

CAS Number 123691-14-5 [1]

Biological Activity
Selective GABA-B receptor

antagonist
[1]

IC₅₀ 4.9 µM [1]

Solubility Soluble to 100 mM in water [1]

Storage Store at room temperature [1]

Signaling Pathway of GABA-B Receptor Antagonism
CGP46381 exerts its effects by blocking the action of GABA on the GABA-B receptor. This

metabotropic receptor is coupled to inhibitory G-proteins (Gi/o). Upon activation by GABA, the

G-protein dissociates, leading to the inhibition of adenylyl cyclase and a subsequent decrease

in intracellular cAMP levels. The Gβγ subunit can also directly modulate ion channels, leading

to the activation of inwardly rectifying potassium (K+) channels and the inhibition of voltage-

gated calcium (Ca2+) channels. By antagonizing this receptor, CGP46381 prevents these

downstream signaling events, thereby disinhibiting the neuron.
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GABA-B Receptor Signaling Pathway and Point of CGP46381 Antagonism.

Experimental Protocols
CGP46381 has been utilized in a variety of in vivo and in vitro experimental paradigms to

investigate the role of GABA-B receptors in neuronal function. Below are generalized

methodologies based on published research.

In Vivo Administration for Behavioral Studies
Animal Models: CGP46381 has been used in various rodent models to assess its effects on

learning, memory, and other behavioral phenotypes.

Administration Route: Due to its brain penetrant nature, CGP46381 can be administered

systemically, typically via intraperitoneal (i.p.) injection.

Dosage: Effective doses in rodents have been reported in the range of 1-10 mg/kg.

Vehicle: The compound is typically dissolved in saline for administration.
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Experimental Timeline: Animals are often habituated to the testing environment before drug

administration. Behavioral testing is then conducted at a specified time post-injection,

corresponding to the drug's peak activity.

In Vitro Electrophysiology in Brain Slices
Slice Preparation: Acute brain slices (typically 300-400 µm thick) containing the region of

interest are prepared from euthanized animals. Slices are maintained in artificial

cerebrospinal fluid (aCSF) saturated with 95% O₂ / 5% CO₂.

Recording: Whole-cell patch-clamp or field potential recordings are performed to measure

synaptic transmission and neuronal excitability.

Drug Application: CGP46381 is bath-applied to the brain slices at a known concentration

(e.g., 10 µM) to block GABA-B receptor-mediated effects.

Data Analysis: Changes in synaptic currents (e.g., IPSCs) or neuronal firing properties are

measured before and after the application of CGP46381 to determine the contribution of

GABA-B receptors to the observed phenomena.

In Vivo Experiment In Vitro Experiment
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Generalized Experimental Workflow for In Vivo and In Vitro Studies with CGP46381.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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